Cas no 328019-09-6 (2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid)

• Product Name: 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid
• CAS No: 328019-09-6
• MF: C₂₀H₁₇FO₆
• MW: 372.343789815903
• CID: 6039016
• PubChem ID: 1324203
• Update Time: 2025-06-09

2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid
• 2-((6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetic acid
• Acetic acid, 2-[[6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-
• 2-{[6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid
• CCG-22605
• AB00115114-01
• 328019-09-6
• AB00115114-02
• F1067-0242
• HMS1425O04
• Oprea1_297974
• AKOS003614549
• IFLab1_004888
• 2-[6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetic acid
• EU-0014364
• SR-01000506836
• Cambridge id 6667289
• SR-01000506836-1
• IDI1_010643
• Oprea1_049395

• Inchi： 1S/C20H17FO6/c1-3-12-8-13-17(9-16(12)25-10-18(22)23)26-11(2)20(19(13)24)27-15-7-5-4-6-14(15)21/h4-9H,3,10H2,1-2H3,(H,22,23)
• InChI Key： OJZRVZMKCOKZLF-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C(CC)C=C2C(=C1)OC(C)=C(OC1=CC=CC=C1F)C2=O

Computed Properties

• Exact Mass: 372.10091642g/mol
• Monoisotopic Mass: 372.10091642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 526.5±50.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid

Comprehensive Overview of 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid (CAS No. 328019-09-6)

The compound 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid (CAS No. 328019-09-6) is a fluorinated chromene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenoxy and chromen-7-yloxy moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in modern research, addressing common queries and trends in the field.

One of the most searched questions in the context of chromene derivatives is their role in drug discovery. The 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid structure exhibits a combination of lipophilicity and hydrogen-bonding capacity, which is crucial for targeting specific enzymes or receptors. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for precision medicine and personalized therapies.

Another trending topic is the environmental impact of fluorinated compounds. While 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid is not classified as hazardous, its degradation pathways and ecological persistence are under scrutiny. Recent studies highlight the importance of green chemistry principles in designing such molecules to minimize unintended ecological consequences. This aligns with the broader industry shift toward sustainable and biodegradable alternatives.

From a synthetic chemistry perspective, the compound's chromen-4-one core is a versatile scaffold for further functionalization. Its acetic acid side chain allows for conjugation with other pharmacophores, enabling the development of hybrid molecules with enhanced bioactivity. This adaptability is particularly valuable in the era of combinatorial chemistry and high-throughput screening, where rapid optimization of lead compounds is essential.

In agrochemical applications, 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid has been explored for its potential as a plant growth regulator or herbicide adjuvant. The integration of fluorine atoms into agrochemicals is a proven strategy to improve bioavailability and resistance to metabolic degradation. As climate change intensifies, the demand for efficient and low-impact crop protection solutions is rising, making this compound a candidate for further investigation.

Analytical characterization of CAS No. 328019-09-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and elucidating its three-dimensional conformation, which directly influences its biological activity. The compound's fluorophenoxy group, in particular, can be probed using 19F-NMR, a powerful tool for studying molecular interactions in complex systems.

In conclusion, 2-{6-ethyl-3-(2-fluorophenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid represents a compelling case study in the intersection of medicinal chemistry, environmental science, and materials innovation. Its multifaceted applications and alignment with current research priorities ensure its continued relevance in scientific discourse. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in drug development and sustainable chemistry.